Cas no 25312-66-7 (Pregn-20-yne-21-carboxylicacid, (17a)- (9CI))

• Product Name: Pregn-20-yne-21-carboxylicacid, (17a)- (9CI)
• CAS No: 25312-66-7
• MF: C₂₂H₃₂O₂
• MW: 328.488286972046
• CID: 274251
• PubChem ID: 71358867
• Update Time: 2025-04-19

Pregn-20-yne-21-carboxylicacid, (17a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-20-yne-21-carboxylicacid, (17a)- (9CI)
• 3-[(8R,9S,10S,13S,14S,17R)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]prop-2-ynoic acid
• 17a-Pregn-20-yne-21-carboxylic acid(8CI)
• 2-Propynoic acid, 3-[(17a)-androstan-17-yl]-
• Androstane-17a-propiolic acid
• 25312-66-7
• DTXSID40782797
• 3-[(8R,9S,10S,13S,14S,17R)-10,13-Dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl]prop-2-ynoic acid (non-preferred name)

• Inchi： 1S/C22H32O2/c1-21-13-4-3-5-15(21)6-9-17-18-10-7-16(8-11-20(23)24)22(18,2)14-12-19(17)21/h15-19H,3-7,9-10,12-14H2,1-2H3,(H,23,24)/t15?,16-,17-,18-,19-,21-,22+/m0/s1
• InChI Key： GPIZCVKJQITNGX-SJCYBOFSSA-N
• SMILES： OC(C#C[C@@H]1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCCCC3CC[C@H]12)=O

Computed Properties

• Exact Mass: 328.24036
• Monoisotopic Mass: 328.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3